Cas no 1539464-05-5 (2,1-Benzothiazole-3-carbaldehyde)

• Product Name: 2,1-Benzothiazole-3-carbaldehyde
• CAS No: 1539464-05-5
• MF: C₈H₅NOS
• MW: 163.196400403976
• CID: 6196770
• PubChem ID: 53865043
• Update Time: 2025-11-07

2,1-Benzothiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6740025
• Z1504687602
• 2,1-benzothiazole-3-carbaldehyde
• SCHEMBL6984885
• 1539464-05-5
• 2,1-Benzothiazole-3-carbaldehyde

• Inchi： 1S/C8H5NOS/c10-5-8-6-3-1-2-4-7(6)9-11-8/h1-5H
• InChI Key： GZCRRUYXFQIRTH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 163.00918496g/mol
• Monoisotopic Mass: 163.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,1-Benzothiazole-3-carbaldehyde

Recent Advances in the Study of 2,1-Benzothiazole-3-carbaldehyde (CAS: 1539464-05-5) in Chemical Biology and Pharmaceutical Research

2,1-Benzothiazole-3-carbaldehyde (CAS: 1539464-05-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and aldehyde functional group, has been explored for its potential in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, including antimicrobials, anticancer drugs, and enzyme inhibitors.

One of the key areas of research involving 2,1-Benzothiazole-3-carbaldehyde is its use as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of inhibitors for protein kinases, which are critical targets in cancer therapy. The aldehyde group of the compound was shown to form reversible covalent bonds with cysteine residues in the kinase active site, leading to potent and selective inhibition. This finding opens new avenues for the development of targeted therapies with reduced off-target effects.

In addition to its applications in kinase inhibition, 2,1-Benzothiazole-3-carbaldehyde has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound and their evaluation against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited significant antibacterial activity, particularly against Gram-positive pathogens. The study also explored the structure-activity relationship (SAR) of these derivatives, providing insights into the molecular features that enhance antimicrobial efficacy.

Another promising direction for research on 2,1-Benzothiazole-3-carbaldehyde is its potential in neurodegenerative disease therapeutics. A 2024 preprint on bioRxiv described the compound's ability to modulate the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The study utilized computational modeling and in vitro assays to demonstrate that the compound could disrupt amyloid fibril formation, suggesting its potential as a lead compound for further drug development in this area.

Despite these advancements, challenges remain in the optimization of 2,1-Benzothiazole-3-carbaldehyde-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications make it a valuable tool in the chemical biology and pharmaceutical toolkit.

In conclusion, 2,1-Benzothiazole-3-carbaldehyde (CAS: 1539464-05-5) represents a promising scaffold for the development of novel therapeutic agents. Its applications span multiple areas of drug discovery, from kinase inhibition to antimicrobial and neurodegenerative disease research. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.